Cas no 1804649-56-6 (3-(Aminomethyl)-5-iodo-2-(trifluoromethoxy)pyridine-4-carboxylic acid)

• Product Name: 3-(Aminomethyl)-5-iodo-2-(trifluoromethoxy)pyridine-4-carboxylic acid
• CAS No: 1804649-56-6
• MF: C₈H₆F₃IN₂O₃
• MW: 362.044524669647
• CID: 4814021
• Update Time: 2025-05-22

3-(Aminomethyl)-5-iodo-2-(trifluoromethoxy)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-5-iodo-2-(trifluoromethoxy)pyridine-4-carboxylic acid

• Inchi： 1S/C8H6F3IN2O3/c9-8(10,11)17-6-3(1-13)5(7(15)16)4(12)2-14-6/h2H,1,13H2,(H,15,16)
• InChI Key： BGTYHAGZFODQBB-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(CN)=C1C(=O)O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 290
• XLogP3: -0.9
• Topological Polar Surface Area: 85.4

Additional information on 3-(Aminomethyl)-5-iodo-2-(trifluoromethoxy)pyridine-4-carboxylic acid

3-(Aminomethyl)-5-iodo-2-(trifluoromethoxy)pyridine-4-carboxylic acid (CAS No. 1804649-56-6): A Comprehensive Overview

3-(Aminomethyl)-5-iodo-2-(trifluoromethoxy)pyridine-4-carboxylic acid (CAS No. 1804649-56-6) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethoxy and iodo substituents, has garnered attention for its versatile applications in drug discovery and material science. Its molecular structure, featuring an aminomethyl group and a carboxylic acid moiety, makes it a valuable intermediate for synthesizing more complex molecules.

The growing interest in fluorinated compounds and iodinated pyridines has positioned 3-(Aminomethyl)-5-iodo-2-(trifluoromethoxy)pyridine-4-carboxylic acid as a key player in modern chemistry. Researchers are particularly intrigued by its potential in medicinal chemistry, where it could serve as a building block for targeted therapies. The compound's CAS number 1804649-56-6 is frequently searched in scientific databases, reflecting its relevance in cutting-edge research.

One of the most compelling aspects of this compound is its role in addressing current challenges in drug development. With the pharmaceutical industry increasingly focusing on precision medicine, the demand for specialized intermediates like 3-(Aminomethyl)-5-iodo-2-(trifluoromethoxy)pyridine-4-carboxylic acid has surged. Its structural features allow for the creation of molecules with improved bioavailability and target specificity, making it a valuable asset in the quest for more effective treatments.

In addition to its pharmaceutical applications, CAS 1804649-56-6 has shown promise in agrochemical research. The trifluoromethoxy group is known to enhance the biological activity of pesticides and herbicides, while the iodo substituent offers opportunities for further functionalization. This dual functionality makes the compound a versatile tool for developing next-generation crop protection agents.

The synthesis and characterization of 3-(Aminomethyl)-5-iodo-2-(trifluoromethoxy)pyridine-4-carboxylic acid have been the subject of numerous studies. Researchers have explored various synthetic routes to optimize yield and purity, with particular attention to the introduction of the aminomethyl group and the iodo substituent. These efforts have led to improved protocols that facilitate the compound's use in high-throughput screening and combinatorial chemistry.

From a market perspective, the demand for CAS 1804649-56-6 has been steadily increasing. Pharmaceutical and agrochemical companies are actively seeking reliable suppliers of this compound, driving innovation in production methods. The global focus on sustainable chemistry has also influenced the development of greener synthesis approaches for this and related pyridine derivatives.

Quality control is paramount when working with 3-(Aminomethyl)-5-iodo-2-(trifluoromethoxy)pyridine-4-carboxylic acid. Advanced analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to ensure the compound meets the stringent purity requirements of pharmaceutical applications. These quality assurance measures are critical for researchers who rely on consistent performance in their experiments.

The future prospects for CAS 1804649-56-6 appear bright, with potential applications extending beyond current uses. Emerging fields such as materials science and catalysis may benefit from the unique properties of this compound. Its electron-withdrawing groups and potential for hydrogen bonding make it an interesting candidate for designing novel functional materials.

For researchers and industry professionals seeking detailed information about 3-(Aminomethyl)-5-iodo-2-(trifluoromethoxy)pyridine-4-carboxylic acid, it's essential to consult reliable sources. The compound's safety data, storage conditions, and handling procedures should be thoroughly reviewed before use. Proper documentation and traceability are crucial when working with specialized chemicals like this pyridine derivative.

In conclusion, 3-(Aminomethyl)-5-iodo-2-(trifluoromethoxy)pyridine-4-carboxylic acid (CAS No. 1804649-56-6) represents an important class of fluorinated pyridines with diverse applications. Its unique structural features and growing relevance in drug discovery and agrochemical development ensure its continued importance in chemical research. As scientific understanding of this compound deepens, we can anticipate new and innovative applications emerging in the coming years.